Cas no 885279-60-7 (Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate)

• Product Name: Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate
• CAS No: 885279-60-7
• MF: C₁₁H₁₆BrNO₂S
• MW: 306.219241142273
• MDL: MFCD07371534
• CID: 711666
• PubChem ID: 71819660
• Update Time: 2025-10-19

Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(5-bromo-2-thienyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• [2-(5-BROMO-THIOPHEN-2-YL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
• [2-(5-BROMOTHIOPHEN-2-YL)ETHYL]CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-[2-(5-bromothiophen-2-yl)ethyl]carbamate
• QC-7852
• tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate
• N-Boc-2-(5-bromo-2-thienyl)ethanamine
• tert-butyl 2-(5-bromothiophen-2-yl)ethylcarbamate
• tert-Butyl [2-(5-bromothiophen-2-yl)ethyl]carbamate
• 9313AH
• SY060223
• CS-0154370
• 885279-60-7
• DTXSID80858586
• EN300-4346636
• SB39548
• AC2566
• t-butyl(2-(5-bromothiophen-2-yl)ethyl)carbamate
• A922616
• AKOS024260638
• MFCD07371534
• SCHEMBL19770197
• AC-29941
• CS-12499
• Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate

• MDL： MFCD07371534
• Inchi： 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13-7-6-8-4-5-9(12)16-8/h4-5H,6-7H2,1-3H3,(H,13,14)
• InChI Key： DXBJSPGRHGHJQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCNC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 305.00900
• Monoisotopic Mass: 305.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6
• XLogP3: 3.6

Experimental Properties

• PSA: 66.57000
• LogP: 3.96870